Cas no 24871-12-3 (2(3H)-Benzofuranone,hexahydro-, (3aR,7aR)-rel-)

• Product name: 2(3H)-Benzofuranone,hexahydro-, (3aR,7aR)-rel-
• CAS No: 24871-12-3
• MF: C₈H₁₂O₂
• MW: 140.17968
• CID: 271400

2(3H)-Benzofuranone,hexahydro-, (3aR,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone,hexahydro-, (3aR,7aR)-rel-
• (3aR,7aR)-rel-Hexahydro-2(3H)-benzofuranone
• 2(3H)-Benzofuranone, hexahydro-, cis-
• 2(3H)-Benzofuranone,3aa,4,5,6,7,7aa-hexahydro- (8CI)
• Cyclohexaneacetic acid, 2-hydroxy-, g-lactone, cis- (7CI)

• Inchi： InChI=1S/C8H12O2/c9-8-5-6-3-1-2-4-7(6)10-8/h6-7H,1-5H2
• InChI Key： AQKZNTBBGPQPBG-UHFFFAOYSA-N
• SMILES： O=C1CC2CCCCC2O1

Computed Properties

• Exact Mass: 140.08373
• Monoisotopic Mass: 140.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3